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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromobenzyl alcohol (CAS
number 15852-73-0), a versatile building block in organic synthesis, particularly in the
development of pharmaceutical and agrochemical compounds. This document consolidates its
chemical and physical properties, spectral data, synthesis protocols, and key applications,
presenting the information in a clear and accessible format for laboratory and research use.

Chemical and Physical Properties

3-Bromobenzyl alcohol is a brominated aromatic primary alcohol.[1] At room temperature, it
typically presents as a colorless to light yellow liquid or a white to off-white crystalline solid with
a faint aromatic odor.[1][2][3][4] It exhibits moderate solubility in organic solvents like ethanol,
acetone, and dimethyl sulfoxide, while being only sparingly soluble in water.[1]

Table 1: Physical and Chemical Properties of 3-Bromobenzyl alcohol
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Property Value Reference(s)

CAS Number 15852-73-0 [2][3][4]

Molecular Formula C7H7BrO [2][4]

Molecular Weight 187.03 g/mol [2][4]
Clear colorless to light yellow

Appearance liquid or white to off-white [11121[3]
crystalline solid

Melting Point 18-21 °C [5]

Boiling Point 165 °C at 16 mmHg [21[31[4][6]

228-230 °C [5]

253 °C [7]

287.2 °C at 760 mmHg

[8]

Density

1.56 g/mL at 25 °C

[21(3][416]

1.587 g/cm3

[5]

Refractive Index (n20/D)

1.584

[2]13][41[6]

1.5915

[5]

Flash Point

>230 °F (>110 °C)

[2](3]

96 °C

[5]

115.7 °C

[8]

Water Solubility

Sparingly soluble/Slightly
soluble

[11(2131e]

pKa

14.28 £ 0.10 (Predicted)

[2](3]

Storage Temperature

Room temperature, in a cool,

dry, well-ventilated area

[1131€]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-Bromobenzyl
alcohol.

Table 2: Spectroscopic Data for 3-Bromobenzyl alcohol

Spectrum Type Data Source/Reference Key Features/Notes
1H NMR [2] 400 MHz in CDCls

13C NMR [1] in CDCls

Mass Spectrometry (MS) [31[6] Electron lonization
Infrared (IR) [1][7118] Liquid film or Gas Phase
Raman [1] 4880 A, 200 M, liquid

Synthesis of 3-Bromobenzyl alcohol

3-Bromobenzyl alcohol is a synthetic compound and has not been identified from natural
sources.[1] It is typically produced through the reduction of 3-bromobenzaldehyde. Other
documented routes include the bromination of benzyl alcohol or its derivatives and the
nucleophilic substitution of 3-bromobenzyl halides followed by hydrolysis.[1]

Experimental Protocol: Reduction of 3-
Bromobenzaldehyde

A common and high-yield method for the synthesis of 3-Bromobenzyl alcohol is the reduction
of 3-bromobenzaldehyde using sodium borohydride.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 15852-73-0)]. BenchChem, [2025]. [Online PDF]. Available at:
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73-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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